![molecular formula C19H20FN3O B5352057 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile](/img/structure/B5352057.png)
2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile is a chemical compound that belongs to the class of nicotinic acetylcholine receptor agonists. It has been the subject of extensive scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile involves binding to the nicotinic acetylcholine receptors in the brain. This binding leads to the activation of these receptors, which results in the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate. These neurotransmitters play a crucial role in cognitive function, memory, and learning.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the improvement of cognitive function, memory, and learning. It has also been shown to have neuroprotective effects and to reduce oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile in lab experiments include its high potency and selectivity for the nicotinic acetylcholine receptors. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
For the research on 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile include the development of more potent and selective compounds that can be used for the treatment of various neurological diseases. The use of this compound in combination with other drugs is also an area of future research. Additionally, the investigation of its potential therapeutic applications in other diseases such as depression and anxiety is an avenue for future research.
Synthesis Methods
The synthesis of 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile involves the reaction of 2-chloronicotinonitrile with 2-fluorobenzylamine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then subjected to a reductive amination reaction with formaldehyde and piperidine to yield the final product.
Scientific Research Applications
2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function, memory, and learning in animal models of these diseases.
properties
IUPAC Name |
2-[3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O/c20-17-7-2-1-5-15(17)11-19(14-24)8-4-10-23(13-19)18-16(12-21)6-3-9-22-18/h1-3,5-7,9,24H,4,8,10-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYJSCYIKALHBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=C(C=CC=N2)C#N)(CC3=CC=CC=C3F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.